Cas no 2172196-78-8 (5-{(2-hydroxyethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-{(2-hydroxyethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172196-78-8
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 6389742
• PubChem ID: 165790491
• Update Time: 2025-06-12

5-{(2-hydroxyethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(2-hydroxyethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid
• 5-{[(2-hydroxyethyl)amino]methyl}-1-methyl-1H-pyrazole-3-carboxylic acid
• 2172196-78-8
• EN300-1452430

• Inchi： 1S/C8H13N3O3/c1-11-6(5-9-2-3-12)4-7(10-11)8(13)14/h4,9,12H,2-3,5H2,1H3,(H,13,14)
• InChI Key： UCYOTZCKUFJZSA-UHFFFAOYSA-N
• SMILES： OCCNCC1=CC(C(=O)O)=NN1C

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 87.4Ų

Additional information on 5-{(2-hydroxyethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid

Introduction to 5-{(2-hydroxyethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic Acid (CAS No. 2172196-78-8)

5-{(2-hydroxyethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 2172196-78-8, has garnered attention due to its structural features and its potential applications in drug development. The presence of both hydroxyl and amine functional groups makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities. Pyrazoles have been extensively studied for their roles in medicinal chemistry, particularly as scaffolds for designing novel therapeutic agents. The specific substitution pattern in 5-{(2-hydroxyethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid contributes to its unique chemical properties and reactivity, making it a valuable building block for further chemical modifications.

In recent years, there has been a growing interest in developing new drugs with improved efficacy and reduced side effects. The structural features of 5-{(2-hydroxyethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid make it a promising candidate for such endeavors. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions has been explored in various preclinical studies. These interactions are crucial for the development of drugs that can modulate biological pathways effectively.

One of the key areas where this compound has shown promise is in the development of anti-inflammatory agents. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. The hydroxyl and amine groups in 5-{(2-hydroxyethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid can potentially interact with inflammatory mediators, leading to the development of novel anti-inflammatory drugs. Recent studies have demonstrated that derivatives of pyrazole have significant anti-inflammatory properties, making this compound a valuable starting point for further research.

Another area of interest is the potential application of 5-{(2-hydroxyethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid in anticancer therapy. Cancer is one of the most challenging diseases globally, and there is an urgent need for new therapeutic strategies. Pyrazole-based compounds have been shown to exhibit cytotoxic effects on various cancer cell lines. The structural flexibility of this compound allows for the design of derivatives that can selectively target cancer cells while minimizing toxicity to healthy cells. This property makes it an attractive candidate for further investigation in oncology research.

The synthesis of 5-{(2-hydroxyethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired product. These methods not only enhance the efficiency of the synthesis but also minimize waste production, aligning with the principles of green chemistry.

The pharmacokinetic properties of this compound are also an important consideration in drug development. Studies have shown that pyrazole derivatives can exhibit good oral bioavailability, which is crucial for therapeutic agents intended for systemic administration. Additionally, the compound's stability under various storage conditions has been evaluated to ensure its suitability for industrial-scale production.

In conclusion, 5-{(2-hydroxyethyl)aminomethyl}-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172196-78-8) is a promising compound with significant potential in pharmaceutical applications. Its unique molecular structure and functional groups make it a versatile intermediate for synthesizing various biologically active molecules. Ongoing research continues to explore its applications in anti-inflammatory and anticancer therapies, highlighting its importance in medicinal chemistry.